6-bromo-5-(2-fluoro-4-nitrophenoxy)-1H-indazole

• Molecular Formula: C13H7BrFN3O3
• Molecular Weight: 352.11 g/mol
• IUPAC Name: 6-bromo-5-(2-fluoro-4-nitrophenoxy)-1H-indazole
• InChI: InChI=1S/C13H7BrFN3O3/c14-9-5-11-7(6-16-17-11)3-13(9)21-12-2-1-8(18(19)20)4-10(12)15/h1-6H,(H,16,17)
• InChI Key: HHWVMMFGSBICIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])F)OC2=C(C=C3C(=C2)C=NN3)Br

Description

6-bromo-5-(2-fluoro-4-nitrophenoxy)-1H-indazole is a useful research compound. Its molecular formula is C13H7BrFN3O3 and its molecular weight is 352.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 6-bromo-5-hydroxy-1H-indazole (7.0 g, 33.0 mmol), 3,4-difluoronitrobenzene (4.98 mg, 31.0 mmol), NaHCO3 (2.5 g, 31.0 mmol) in DMF (100 mL) is stirred at 80° C. for 4 hours. Then LiCl (10% aqueous solution) is added and the solution is extracted with EtOAc. The organic phase is dried over anhydrous MgSO4, filtered and concentrated. The residue is purified by silica gel column chromatography eluting with PE:DCM (1:1) to give the desired product (5.5 g, 46.6% yield). MS (m/z): 354.0 (M+H).

Synthesis routes and methods II

Procedure details

To a 3000 mL flask is added 6-bromo-5-(2-fluoro-4-nitrophenoxy)-2-(tetrahydro-2H-pyran-2-yl)-2H-indazole (250 g, 573.1 mmol) followed by MeOH (1000 mL) and MeSO3H (1 12.71 mL,1.72 mol) and heated to 50° C. for 14 hours. Solid crystallizes out of solution. The mixture is then cooled to RT. The reaction mixture is concentrated under vacuum at 45° C. to dryness to get solid. The solid is diluted with DCM (2000 mL) and treated with water (1000 mL) and 5N NaOH (about 350 mL) until the pH is 8-9. The organic layer is separated and the solvent is removed followed by azeotrope with toluene to give 195.6 g of the yellow solid material. MS (m/z): 354.0 (M+H).